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Executive Summary

The benzo[d]isoxazole (1,2-benzisoxazole) scaffold is a privileged pharmacophore in modern
drug discovery, forming the structural core of atypical antipsychotics (e.g., risperidone) and
emerging as a highly potent chemotype for bromodomain and extra-terminal (BET) inhibitors[1].
Within this chemical space, 6-Bromo-4-methoxybenzo[d]isoxazole (CAS: 1427375-05-0)
serves as a highly versatile, functionalized building block. The strategic placement of a
methoxy group at C-4 and a bromine atom at C-6 provides distinct electronic environments and
orthogonal reactivity handles for downstream cross-coupling (e.g., Suzuki-Miyaura or
Buchwald-Hartwig aminations).

This whitepaper provides an authoritative, step-by-step technical guide to the structural
characterization of 6-Bromo-4-methoxybenzo[d]isoxazole. By integrating high-resolution
Nuclear Magnetic Resonance (NMR) spectroscopy, High-Resolution Mass Spectrometry
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(HRMS), and Fourier-Transform Infrared (FT-IR) spectroscopy, we establish a self-validating
system to unequivocally confirm its molecular architecture.

Molecular Architecture & Mechanistic Significance

The structural rationale of 6-Bromo-4-methoxybenzo[d]isoxazole is governed by a complex
"push-pull" electronic system across the fused bicyclic core[2].

e The Isoxazole Ring (C-3, N-2, O-1): The highly electronegative oxygen and nitrogen atoms
heavily deshield the C-3 proton, pushing its NMR resonance significantly downfield.

e The 4-Methoxy Group (+R, -l effect): The oxygen lone pairs donate electron density into the
aromatic ring via resonance, strongly shielding the ortho (C-3a, C-5) and para (C-7)
positions.

e The 6-Bromo Group (-I, +R effect): Bromine withdraws electron density inductively but
donates weakly via resonance. Its primary structural value lies in its heavy-atom effect and
distinct isotopic signature in mass spectrometry.

Because the C-4 and C-6 positions are substituted, the remaining aromatic protons at C-5 and
C-7 are meta to each other. This specific substitution pattern dictates a highly characteristic
meta-coupling constant (

Hz) in the

H NMR spectrum, which serves as the primary diagnostic feature for regiochemical
assignment[3].
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Figure 1: Multi-modal structural characterization workflow for 6-Bromo-4-
methoxybenzo[d]isoxazole.

High-Resolution Structural Characterization

Workflows
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of regiochemical validation. The causality behind the
observed chemical shifts is directly tied to the electronic effects described above.

o H NMR Causality: The C-3 proton is isolated and highly deshielded by the adjacent
heteroatoms, typically appearing as a sharp singlet near 8.80 ppm[3]. The 4-OMe group
shields H-5 more than the 6-Br group shields H-7. Consequently, H-5 appears upfield (e.qg.,
~6.9 ppm) relative to H-7 (~7.6 ppm). Both will appear as doublets with a

of ~1.5to0 2.0 Hz.

e 2D NMR (COSY & HMBC): To create a self-validating protocol, 1D data must be
corroborated by 2D HMBC (Heteronuclear Multiple Bond Correlation). The methoxy protons
(~3.95 ppm) will show a strong

correlation to C-4. H-3 will show correlations to the bridgehead carbons C-3a and C-7a,
unambiguously orienting the isoxazole ring relative to the substituted benzene ring.
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Figure 2: Key 2D NMR (COSY and HMBC) correlations establishing the regiochemistry.

High-Resolution Mass Spectrometry (HRMS)

Electrospray ionization (ESI) in positive mode is selected because the isoxazole nitrogen
readily accepts a proton (

). The presence of the bromine atom provides a built-in self-validating system: bromine
naturally exists as two isotopes,

Br and

Br, in a nearly 1:1 ratio. Therefore, the mass spectrum must display a characteristic isotopic
doublet separated by exactly 1.997 Da. The calculated exact mass for

IS 227.9660.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR provides orthogonal validation of the functional groups. The isoxazole ring exhibits a
characteristic

stretching frequency around 1610-1630 cm

. The asymmetric
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stretch of the methoxy group appears strongly near 1250 cm

, while the heavy

bond vibrates in the fingerprint region (~650-550 cm

).

Experimental Protocols (Self-Validating Systems)

Protocol 1: NMR Sample Preparation and Acquisition Causality Check: Chloroform-d (CDCI

) is chosen as the solvent because it provides sharper resolution for small meta-couplings
compared to DMSO-d

, Which can broaden signals due to higher viscosity.

o Sample Preparation: Dissolve 15 mg of 6-Bromo-4-methoxybenzo[d]isoxazole in 0.6 mL
of CDCI

containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

¢ Instrument Setup: Transfer the solution to a 5 mm precision NMR tube. Load into a 400 MHz
(or higher) NMR spectrometer.

e 1D Acquisition:

o H NMR: Acquire 16 scans with a relaxation delay (D1) of 2.0 seconds to ensure complete
relaxation of the isolated H-3 proton.

o C NMR: Acquire 1024 scans with proton decoupling (WALTZ-16).

e 2D Acquisition: Run gradient-selected COSY and HMBC. For HMBC, optimize the long-
range coupling constant delay for

Hz.

» Validation: Ensure the integration of the methoxy peak is exactly 3.0 relative to the single
protons at H-3, H-5, and H-7.

Protocol 2: LC-HRMS Analysis
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e Sample Preparation: Prepare a 1

g/mL solution of the analyte in LC-MS grade Methanol/Water (50:50, v/v) with 0.1% Formic
Acid. Causality: Formic acid acts as a proton source to facilitate

formation in ESI+.
o Chromatography: Inject 2
L onto a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7
m). Elute with a gradient of Water/Acetonitrile (both containing 0.1% FA).

o Spectrometry: Operate the ESI-TOF in positive ion mode. Calibrate the mass axis using a
standard tuning mix to ensure sub-5 ppm mass accuracy.

» Validation: Extract the ion chromatograms for m/z 227.9660 and 229.9640. The peaks must
co-elute perfectly and exhibit a 1:1 intensity ratio.

Quantitative Data Summary

Table 1: Predicted NMR Assignments for 6-Bromo-4-methoxybenzo[d]isoxazole (in CDCI
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Key HMBC

H Chemical Multiplicity & C Chemical Correlations (
Position Shift ( Coupling ( Shift ( y

, ppm) » H2) , ppm) 5
3 ~8.80 Singlet (1H) ~148.5 C-3a, C-7a
3a . . ~112.0 .
4 i i ~155.0 .
5 ~6.95 Doublet (1H), ~108.5 C-4,C-6, C-7
6 . . ~124.0 .
7 ~7.65 Doublet (1H), ~115.0 C-5, C-6, C-3a
7a - : ~163.0 i
4-OMe ~3.95 Singlet (3H) ~56.2 C4

Table 2: HRMS and FT-IR Key Parameters
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Analytical Expected Value / Diagnostic
. Target Parameter . L
Technique Observation Significance
227.9660 (
Confirms molecular
HRMS (ESI+) Exact Mass Br) / 229.9640 ( formula
Br)

Unambiguous

HRMS (ESI+) Isotope Ratio ~1:1 intensity confirmation of mono-
bromination
~ Confirms the
FT-IR 1620 cm ' '
isoxazole ring system
-~ Confirms the aryl alkyl
FT-IR 1250 cm y y
ether (methoxy)
FT-IR ~600 cm Confirms aryl bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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